![molecular formula C16H19NO2 B283701 2-{[3-(Benzyloxy)benzyl]amino}ethanol](/img/structure/B283701.png)
2-{[3-(Benzyloxy)benzyl]amino}ethanol
Cat. No. B283701
M. Wt: 257.33 g/mol
InChI Key: HRCFVAPRZYAOAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08846955B2
Procedure details
Next, NaBH4 (3.8 g, 100 mmol) and LiBr (8.7 g, 100 mmol) were added to THF (100 ml), and the mixture was stirred at 80° C. for 1 hour. To this mixture, [(3-benzyloxyphenyl)methylamino]acetic acid ethyl ester (10.8 g) dissolved in THF (20 ml) was added dropwise at room temperature. The mixture was stirred at 80° C. for 5 hours and further at room temperature for 16 hours. After the reaction solvent was evaporated to about half, KH2PO4 (1 M, 200 ml) was slowly added dropwise. The organic layer was extracted with dichloromethane (50 ml) 3 times, dried over Na2SO4 and concentrated to give crude 2-[(3-benzyloxyphenyl)methylamino]ethanol (yield: 10.3 g (90.4%)).
Name
[(3-benzyloxyphenyl)methylamino]acetic acid ethyl ester
Quantity
10.8 g
Type
reactant
Reaction Step Two
Yield
90.4%
Identifiers
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REACTION_CXSMILES
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[BH4-].[Na+].[Li+].[Br-].C([O:7][C:8](=O)[CH2:9][NH:10][CH2:11][C:12]1[CH:17]=[CH:16][CH:15]=[C:14]([O:18][CH2:19][C:20]2[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=2)[CH:13]=1)C>C1COCC1>[CH2:19]([O:18][C:14]1[CH:13]=[C:12]([CH2:11][NH:10][CH2:9][CH2:8][OH:7])[CH:17]=[CH:16][CH:15]=1)[C:20]1[CH:21]=[CH:22][CH:23]=[CH:24][CH:25]=1 |f:0.1,2.3|
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Inputs
Step One
Step Two
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Name
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[(3-benzyloxyphenyl)methylamino]acetic acid ethyl ester
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Quantity
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10.8 g
|
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Type
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reactant
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|
Smiles
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C(C)OC(CNCC1=CC(=CC=C1)OCC1=CC=CC=C1)=O
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Name
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|
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Quantity
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20 mL
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Type
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solvent
|
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Smiles
|
C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at 80° C. for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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was added dropwise at room temperature
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STIRRING
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Type
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STIRRING
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|
Details
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The mixture was stirred at 80° C. for 5 hours and further at room temperature for 16 hours
|
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Duration
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16 h
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CUSTOM
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Type
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CUSTOM
|
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Details
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After the reaction solvent was evaporated to about half, KH2PO4 (1 M, 200 ml)
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ADDITION
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Type
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ADDITION
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|
Details
|
was slowly added dropwise
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The organic layer was extracted with dichloromethane (50 ml) 3 times
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
|
|
Smiles
|
C(C1=CC=CC=C1)OC=1C=C(C=CC1)CNCCO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 10.3 g | |
| YIELD: PERCENTYIELD | 90.4% | |
| YIELD: CALCULATEDPERCENTYIELD | 110.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
